Cas no 82189-55-7 (3-Buten-1-ol, 2,3-dimethyl-, (S)-)

• Product Name: 3-Buten-1-ol, 2,3-dimethyl-, (S)-
• CAS No: 82189-55-7
• MF: C₆H₁₂O
• MW: 100.158882141113
• CID: 696081
• PubChem ID: 71419626
• Update Time: 2025-04-19

3-Buten-1-ol, 2,3-dimethyl-, (S)- Chemical and Physical Properties

Names and Identifiers

• 3-Buten-1-ol, 2,3-dimethyl-, (S)-
• 82189-55-7
• (2S)-2,3-Dimethylbut-3-en-1-ol
• SCHEMBL16203095
• DTXSID20838862

• Inchi： 1S/C6H12O/c1-5(2)6(3)4-7/h6-7H,1,4H2,2-3H3/t6-/m1/s1
• InChI Key： OSUIFWPTEFZCMB-ZCFIWIBFSA-N
• SMILES： OC[C@@H](C)C(=C)C

Computed Properties

• Exact Mass: 100.088815002g/mol
• Monoisotopic Mass: 100.088815002g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 7
• Rotatable Bond Count: 2
• Complexity: 66.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 20.2Ų